Cas no 412281-11-9 (1-Methylpyrrolidine-3-carboxylic acid)

1-Methylpyrrolidine-3-carboxylic acid is a versatile heterocyclic compound featuring a pyrrolidine ring substituted with a methyl group at the 1-position and a carboxylic acid moiety at the 3-position. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis and pharmaceutical applications. The carboxylic acid functionality allows for further derivatization, while the methyl group enhances steric and electronic properties. Its well-defined stereochemistry and stability under various conditions make it suitable for use in chiral synthesis and as a building block for bioactive molecules. The compound is typically supplied with high purity, ensuring consistent performance in research and industrial processes.
1-Methylpyrrolidine-3-carboxylic acid structure
412281-11-9 structure
Product Name:1-Methylpyrrolidine-3-carboxylic acid
CAS No:412281-11-9
MF:C6H11NO2
MW:129.157041788101
MDL:MFCD09055221
CID:326404
PubChem ID:322598
Update Time:2025-05-28

1-Methylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-Methylpyrrolidine-3-carboxylic acid
    • 1-methyl-3-Pyrrolidinecarboxylic acid
    • 1-METHYL-PYRROLIDINE-3-CARBOXYLIC ACID HYDROCHLORIDE
    • 1-methylpyrrolidine-3-carboxylic acid hydrochloride
    • 3-Pyrrolidinecarboxylic acid, 1-methyl-
    • 1-methylpyrrolidine-3-carboxylic acid(SALTDATA: FREE)
    • 3-Pyrrolidinecarboxylic acid, 1-methyl
    • 1-METHYL-PYRROLIDINE-3-CARBOXYLIC ACID
    • 3-Pyrrolidinecarboxylicacid, 1-methyl-
    • NSC280668
    • LJGFIWDOHOWUOY-UHFFFAOYSA-N
    • STK503284
    • N-methylpyrrolidine-3-carboxylic acid
    • TRA0083092
    • PB14668
    • 3-Pyrroli
    • 3-Pyrrolidinecarboxylic aci
    • A825477
    • ACHYRANTHINE
    • CNB48455
    • PB34995
    • FT-0769242
    • CCG-210351
    • MFCD19231885
    • PB23010
    • AKOS005171214
    • NSC-280668
    • CS-0005397
    • SY019266
    • EICOSANEDIOICACIDDIMETHYLESTER
    • BB 0216354
    • A817984
    • AM20120524
    • SCHEMBL992118
    • (R)-1-Methylpyrrolidine-3-carboxylic acid ee
    • F0001-1164
    • DTXSID40948593
    • 412281-11-9
    • 25712-60-1
    • SY098539
    • FT-0647848
    • AB01000456-01
    • EN300-57969
    • MFCD09055221
    • SB36227
    • DB-013856
    • ALBB-004694
    • DB-014326
    • MDL： MFCD09055221
    • Inchi： 1S/C6H11NO2/c1-7-3-2-5(4-7)6(8)9/h5H,2-4H2,1H3,(H,8,9)
    • InChI Key： LJGFIWDOHOWUOY-UHFFFAOYSA-N
    • SMILES： OC(C1CN(C)CC1)=O

Computed Properties

  • Exact Mass: 190.05400
  • Monoisotopic Mass: 129.079
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 124
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.5
  • XLogP3: -2.4

Experimental Properties

  • Density: 1.153±0.06 g/cm3 (20 ºC 760 Torr)
  • Boiling Point: 227.1±33.0℃/760mmHg
  • Flash Point: 91.1±25.4℃
  • PSA: 34.89000
  • LogP: 1.82390

1-Methylpyrrolidine-3-carboxylic acid Security Information

1-Methylpyrrolidine-3-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
M826591-5g
1-methylpyrrolidine-3-carboxylic acid
 412281-11-9 ≥95%
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 1,528.20 2021-05-17
TRC
M341050-50mg
1-Methylpyrrolidine-3-carboxylic acid
 412281-11-9
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 $ 50.00 2022-06-03
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 $ 65.00 2022-06-03
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M341050-500mg
1-Methylpyrrolidine-3-carboxylic acid
 412281-11-9
500mg
 $ 210.00 2022-06-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
M176437-1g
1-Methylpyrrolidine-3-carboxylic acid
 412281-11-9 97%
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 ¥349.90 2023-09-01
Chemenu
CM107973-25g
1-methylpyrrolidine-3-carboxylic acid
 412281-11-9 95%
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 $355 2021-06-09
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
75R0122-1g
1-Methyl-pyrrolidine-3-carboxylic acid
 412281-11-9 96%
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 593.63CNY 2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
75R0122-5g
1-Methyl-pyrrolidine-3-carboxylic acid
 412281-11-9 96%
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 2120.11CNY 2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
75R0122-25g
1-Methyl-pyrrolidine-3-carboxylic acid
 412281-11-9 96%
25g
 8463.46CNY 2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
75R0122-100g
1-Methyl-pyrrolidine-3-carboxylic acid
 412281-11-9 96%
100g
 27086.47CNY 2021-05-07

1-Methylpyrrolidine-3-carboxylic acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:412281-11-9)1-Methylpyrrolidine-3-carboxylic acid
Order Number:A825477
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 05:22
Price ($):210.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:412281-11-9)1-Methylpyrrolidine-3-carboxylic acid
A825477
Purity:99%
Quantity:5g
Price ($):210.0
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